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Compound of Interest

Compound Name: VU534

Cat. No.: B2762058 Get Quote

VU534: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of VU534, a novel small molecule

activator of N-acyl-phosphatidylethanolamine hydrolyzing phospholipase D (NAPE-PLD). All

quantitative data is presented in a structured format for clarity and ease of comparison.

Core Compound Properties
Property Value Source

CAS Number 923509-20-0 [1][2][3][4][5]

Molecular Weight 447.55 g/mol [2][6]

Molecular Formula C21H22FN3O3S2 [2][4][5][7]

IUPAC Name

N-(5,7-

dimethylbenzo[d]thiazol-2-

yl)-1-((4-

fluorophenyl)sulfonyl)piperidin

e-4-carboxamide

[2]

Synonyms

VU-534, VU 534, N-(5,7-

Dimethyl-2-benzothiazolyl)-1-

[(4-fluorophenyl)sulfonyl]-4-

piperidinecarboxamide

[2]
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Biological Activity
VU534 is a potent and selective allosteric activator of NAPE-PLD with an EC50 of 0.30 μM.[1]

[3][4][6][7] It has been shown to enhance efferocytosis, the process of removing apoptotic cells,

by macrophages.[1][3][4] Notably, VU534 also exhibits dual inhibitory activity against fatty acid

amide hydrolase (FAAH) and soluble epoxide hydrolase (sEH) with an IC50 of 1.2 μM for sEH.

[5][6][7]

Experimental Data
Cell Line Assay Effect Concentration Time

Raw264.7
NAPE-PLD

Activity
Increased 3-30 μM 1 h

HepG2
NAPE-PLD

Activity

Increased (EC50

= 1.5 μM)
- 1 h

HepG2 &

Raw264.7
Cytotoxicity Minimal up to 30 μM 24 h

Bone-marrow-

derived

macrophages

Efferocytosis
Significantly

enhanced
10 μM 6 h

This data is compiled from in vitro studies.[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of VU534 and a general

experimental workflow for assessing its activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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